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Abstract

Coccinelline, a fascinating tricyclic alkaloid, is a key component of the chemical defense
system of ladybird beetles (Coleoptera: Coccinellidae). As the N-oxide of precoccinelline, this
natural product has garnered significant interest due to its unique structure and biological
activity. This technical guide provides an in-depth overview of the physical and chemical
properties of coccinelline, including its molecular characteristics and spectral data. Detailed
experimental protocols for its isolation, purification, and analysis are presented, alongside a
discussion of its biosynthetic pathway and mechanism of action as a hon-competitive inhibitor
of nicotinic acetylcholine receptors. This document aims to serve as a comprehensive resource
for researchers engaged in natural product chemistry, chemical ecology, and drug
development.

Physicochemical Properties

Coccinelline is a stable, non-volatile alkaloid. While specific experimental values for its melting
point, boiling point, and solubility are not extensively documented in publicly available literature,
its molecular formula and weight have been determined.

Table 1: Physical and Chemical Properties of Coccinelline
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Property Value Source
Molecular Formula C13H23NO --INVALID-LINK--
Molecular Weight 209.33 g/mol --INVALID-LINK--
Melting Point Not Reported N/A

Boiling Point Not Reported N/A

Solubility Not Reported N/A

CAS Number 34290-97-6 --INVALID-LINK--

Spectral Data

The structure of coccinelline has been elucidated through various spectroscopic techniques.

The following tables summarize the key nuclear magnetic resonance (NMR) data.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of coccinelline provides detailed information about the proton

environment within the molecule.

Table 2: 1H NMR (600 MHz, CDCI3) Chemical Shifts () and Coupling Constants (J) for

Coccinelline
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ST Chemical Shift Multiplicity Coupling
(ppm) Constants (Hz)

H-2 3.39 m

H-3a 3.03 ddd J=12.0,55,25

H-3b 1.83 m

H-4a 3.03 ddd J=12.0,55,25

H-4b 1.83 m

H-5a 1.95 m

H-5b 1.55 m

H-6a 3.03 ddd J=12.0,55,25

H-6b 1.83 m

H-7a 1.95 m

H-7b 1.55 m

H-8a 1.95 m

H-8b 1.55 m

H-9a 3.03 ddd J=12.0,55,25

H-9b 1.83 m

CHs 1.15 d J=6.5

Data sourced from
Lebrun et al., 1999.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum reveals the carbon skeleton of the coccinelline molecule.

Table 3: 3C NMR (150.87 MHz, CDCls3) Chemical Shifts (8) for Coccinelline
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Carbon Chemical Shift (ppm)
C-2 70.2
C-3 255
C-3a 68.9
C-4 25.5
C-5 24.9
C-6 25.5
C-6a 68.9
C-7 24.9
C-8 24.9
C-9 255
C-9a 68.9
C-9b 75.6
CHs 15.1

Data sourced from Lebrun et al., 1999 and
SpectraBase.[1][2]

Experimental Protocols
Isolation and Purification of Coccinelline from Ladybirds
(Coccinella septempunctata)

This protocol outlines a general procedure for the extraction and purification of coccinelline
from ladybird beetles.
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Caption: Non-competitive inhibition of NnAChR by coccinelline.

Biosynthesis
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Coccinelline is biosynthesized in the fat body of the ladybird from fatty acid precursors. [3]The
pathway involves the cyclization of a polyketide chain derived from acetate units, followed by
the incorporation of a nitrogen atom, and finally N-oxidation of the precoccinelline
intermediate.

Proposed Biosynthetic Pathway of Coccinelline
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Caption: Proposed biosynthetic pathway of coccinelline.

Conclusion

Coccinelline remains a molecule of significant interest due to its ecological role and its
potential as a lead compound for the development of novel insecticides or pharmaceuticals
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targeting nicotinic acetylcholine receptors. This technical guide consolidates the current
knowledge on its physical and chemical properties, providing a valuable resource for the
scientific community. Further research is warranted to fully elucidate its physical properties,
such as melting point and solubility, and to explore the full spectrum of its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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